Cas no 2256714-21-1 (2-bromo-1H-imidazole-4,5-d2)

• Product Name: 2-bromo-1H-imidazole-4,5-d2
• CAS No: 2256714-21-1
• MF: C₃H₃BrN₂
• MW: 148.985642671585
• CID: 6825691
• PubChem ID: 172403723
• Update Time: 2025-03-02

2-bromo-1H-imidazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• CS-23830
• 2-bromo-1H-imidazole-4,5-d2
• 2256714-21-1

• Inchi： 1S/C3H3BrN2/c4-3-5-1-2-6-3/h1-2H,(H,5,6)/i1D,2D
• InChI Key： AXHRGVJWDJDYPO-QDNHWIQGSA-N
• SMILES： BrC1=NC([2H])=C([2H])N1

Computed Properties

• Exact Mass: 147.96051Da
• Monoisotopic Mass: 147.96051Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.7Ų